2-chloro-N-(1,2-oxazol-5-ylmethyl)acetamide

• IUPAC Name: 2-chloro-N-(1,2-oxazol-5-ylmethyl)acetamide
• InChI: InChI=1S/C6H7ClN2O2/c7-3-6(10)8-4-5-1-2-9-11-5/h1-2H,3-4H2,(H,8,10)
• InChI Key: BVKIASDKFFQOEL-UHFFFAOYSA-N
• Canonical SMILES: C1=C(ON=C1)CNC(=O)CCl
• Molecular Formula: C6H7ClN2O2
• Molecular Weight: 174.58 g/mol

Description

2-chloro-N-(1,2-oxazol-5-ylmethyl)acetamide is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. This compound is synthesized using a specific method, and its mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions have been studied extensively.

Mechanism of Action

The mechanism of action of 2-chloro-N-(1,2-oxazol-5-ylmethyl)acetamide involves the inhibition of specific enzymes and proteins that are essential for the survival and growth of microorganisms and cancer cells. It has been found to inhibit the activity of DNA gyrase and topoisomerase IV, which are essential for DNA replication and transcription.
Biochemical and Physiological Effects:
2-chloro-N-(1,2-oxazol-5-ylmethyl)acetamide has been found to exhibit various biochemical and physiological effects. It has been found to induce apoptosis in cancer cells and inhibit the growth of microorganisms. It has also been found to exhibit anti-inflammatory and antioxidant properties.

Advantages and Limitations for Lab Experiments

2-chloro-N-(1,2-oxazol-5-ylmethyl)acetamide has various advantages and limitations for lab experiments. Its advantages include its broad-spectrum antimicrobial activity, cytotoxic effects on cancer cells, and anti-inflammatory and antioxidant properties. Its limitations include its potential toxicity and the need for further studies to determine its safety and efficacy.

Future Directions

There are several future directions for the study of 2-chloro-N-(1,2-oxazol-5-ylmethyl)acetamide. These include the development of new synthesis methods, the optimization of its antimicrobial and anticancer activity, the determination of its safety and efficacy, and the identification of new potential applications in various fields of scientific research.
In conclusion, 2-chloro-N-(1,2-oxazol-5-ylmethyl)acetamide is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. Its synthesis method, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions have been extensively studied. Further research is needed to determine its safety and efficacy and to identify new potential applications.

Synthesis Methods

The synthesis of 2-chloro-N-(1,2-oxazol-5-ylmethyl)acetamide involves the reaction of 2-chloroacetamide with 5-amino-1,2-oxazole in the presence of a suitable catalyst. The reaction proceeds through the formation of an intermediate, which is then treated with a suitable reagent to yield the final product.

Scientific Research Applications

2-chloro-N-(1,2-oxazol-5-ylmethyl)acetamide has been extensively studied for its potential applications in various fields of scientific research. It has been found to exhibit antimicrobial, antifungal, and antiviral properties. It has also been studied for its potential use in the treatment of cancer, as it has been found to exhibit cytotoxic effects on cancer cells.